7-Nitroquinazoline-2,4(1H,3H)-dione
Overview
Description
7-Nitroquinazoline-2,4(1H,3H)-dione is a compound that has been studied in various contexts due to its intriguing chemical structure and properties.
Synthesis Analysis
- The synthesis of nitroquinazoline derivatives has been achieved through methods such as facile synthetic methods and Biginelli-type cyclocondensation. For instance, 6-nitroquinazoline-2,4(1H,3H)-dione was synthesized in two steps with good yields using a facile synthetic method (Kesternich et al., 2013).
Molecular Structure Analysis
- The molecular structure of these compounds has been characterized using techniques such as X-ray single crystal diffraction (XRD), IR spectroscopy, and NMR spectroscopy. Important structural features include hydrogen bonding involving N and O carbonyl atoms, with average H···O distances and N—H···O angles within specific ranges (Kesternich et al., 2013).
Chemical Reactions and Properties
- Nitroquinazoline derivatives can participate in various chemical reactions. For instance, reactions involving nitro- or amino-substituents have been prepared and incorporated into photoinitiating systems, demonstrating potential in polymerization processes (Xiao et al., 2015).
- Other chemical reactions include the reduction of nitro groups and condensation processes to afford tricyclic derivatives and other complex structures (Aziane et al., 2002).
Physical Properties Analysis
- Physical properties such as melting points and crystallographic information have been detailed in studies. For example, hydroquinazoline derivatives obtained from Biginelli-type cyclocondensation have specific melting point ranges and crystallographic characteristics (Candan et al., 2001).
Chemical Properties Analysis
- The chemical properties of nitroquinazoline derivatives are influenced by their molecular structure. Properties such as polymerization efficiency and photochemical behaviors have been explored. For instance, some derivatives exhibit higher polymerization efficiency compared to other systems, and their photochemical properties have been studied using various techniques (Xiao et al., 2015).
Scientific Research Applications
Synthesis and Characterization :
- 6-Nitroquinazoline-2,4(1H,3H)-dione has been synthesized using a two-step method with good yields, and its structure characterized by X-ray single crystal diffraction, IR, NMR, and 2D-NMR spectroscopy (Kesternich et al., 2013).
Derivative Synthesis for Potential Therapeutic Applications :
- Derivatives of 5- and 8-nitroquinazoline-2,4-diones have been synthesized, with potential relevance to HIV-1 reverse transcriptase inhibition (Aziane et al., 2002).
Chemical Transformations and Pharmaceutical Applications :
- Various transformations of chloro- and nitroquinazoline-2,4(1H,3H)-dione derivatives have been explored for pharmaceutical applications (Schneller et al., 1984).
Luminescent Properties and Potential Uses in Imaging :
- Studies on the luminescence emission and excitation spectra of 3-allyl substituted quinazoline-2,4-dione derivatives suggest potential applications in imaging (Farouk et al., 2011).
Reduction and Deamination Processes for New Compounds :
- The reduction of 3-aminoquinoline-2,4-diones and deamination of the products have been investigated for the synthesis of new compounds (Klásek et al., 2014).
Pharmacological Properties :
- 3-Substituted quinazoline-2,4(1H,3H)-dione and 2,3-di-substituted quinazolinone derivatives have been synthesized, attracting interest due to their pharmacological properties (Farouk et al., 2013).
Efficient Synthesis Using Carbon Dioxide :
- An efficient protocol for synthesizing quinazoline-2,4(1H,3H)-diones from 2-aminobenzonitriles with carbon dioxide has been developed, which is significant for the synthesis of drugs like Prazosin, Bunazosin, and Doxazosin (Patil et al., 2008).
Novel Compounds Synthesis for Industrial and Medical Applications :
- The synthesis of new heterocyclic compounds, potentially useful for both industrial and medical applications, has been researched (Aydemir & Kaban, 2018).
Safety and Hazards
properties
IUPAC Name |
7-nitro-1H-quinazoline-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5N3O4/c12-7-5-2-1-4(11(14)15)3-6(5)9-8(13)10-7/h1-3H,(H2,9,10,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDAQHIHYBBEDQQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1[N+](=O)[O-])NC(=O)NC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5N3O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70392121 | |
Record name | 7-NITROQUINAZOLINE-2,4(1H,3H)-DIONE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70392121 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Nitroquinazoline-2,4(1H,3H)-dione | |
CAS RN |
174565-63-0 | |
Record name | 7-Nitro-2,4(1H,3H)-quinazolinedione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=174565-63-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 7-NITROQUINAZOLINE-2,4(1H,3H)-DIONE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70392121 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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